Cas no 88554-07-8 (1,4,8,11-Tetraazacyclotetradecane, 1,4,8,11-tetrakis(phenylmethyl)-)

• Product Name: 1,4,8,11-Tetraazacyclotetradecane, 1,4,8,11-tetrakis(phenylmethyl)-
• CAS No: 88554-07-8
• MF: C₃₈H₄₈N₄
• MW: 560.814529418945
• CID: 628931
• PubChem ID: 11713817
• Update Time: 2025-04-19

1,4,8,11-Tetraazacyclotetradecane, 1,4,8,11-tetrakis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetraazacyclotetradecane, 1,4,8,11-tetrakis(phenylmethyl)-
• 1,4,8,11-tetrabenzyl-1,4,8,11-tetrazacyclotetradecane
• SCHEMBL577331
• 88554-07-8
• 1,4,8,11-tetrabenzyl-1,4,8,11-tetraazacyclotetradecane
• DTXSID30471002

• Inchi： 1S/C38H48N4/c1-5-15-35(16-6-1)31-39-23-13-24-41(33-37-19-9-3-10-20-37)29-30-42(34-38-21-11-4-12-22-38)26-14-25-40(28-27-39)32-36-17-7-2-8-18-36/h1-12,15-22H,13-14,23-34H2
• InChI Key： VJDDJZDVPGVWIQ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCN(CC2C=CC=CC=2)CCN(CC2C=CC=CC=2)CCCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 560.38789755g/mol
• Monoisotopic Mass: 560.38789755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 13Ų